Cas no 51873-95-1 (3-Bromobenzaldoxime)

3-Bromobenzaldoxime structure
3-Bromobenzaldoxime structure
Product Name:3-Bromobenzaldoxime
CAS No:51873-95-1
MF:C7H6BrNO
MW:200.03264093399
CID:89680
PubChem ID:5375574
Update Time:2025-04-18

3-Bromobenzaldoxime Chemical and Physical Properties

Names and Identifiers

    • 3-Bromobenzaldehyde oxime
    • 3-Bromobenzaldoxime
    • 3-Brom-benzaldehyd-(E)-oxim
    • 3-Brom-benzaldehyd-oxim
    • 3-bromo-2-methoxy-benzoic acid methyl ester
    • 3-bromoanisic acid methyl ester
    • 3-bromo-benzaldehyde-(E)-oxime
    • 3-bromophenyl oxime
    • AK100685
    • ANW-70015
    • CTK8C3375
    • KB-256372
    • SureCN184184
    • 52739-46-5
    • EN300-268626
    • Benzaldehyde, 3-bromo-, oxime, (E)-
    • 51873-95-1
    • CS-0243809
    • CCA73946
    • (NE)-N-[(3-bromophenyl)methylidene]hydroxylamine
    • 3-Bromobenzaldehydeoxime
    • MS-8954
    • 32605-62-2
    • AKOS000304359
    • A828824
    • N-[(3-bromophenyl)methylidene]hydroxylamine
    • E79197
    • (E)-N-[(3-bromophenyl)methylidene]hydroxylamine
    • DTXSID30966206
    • N-[(Z)-(3-Bromophenyl)methylidene]hydroxylamine
    • Inchi: 1S/C7H6BrNO/c8-7-3-1-2-6(4-7)5-9-10/h1-5,10H/b9-5+
    • InChI Key: DBGBMIPNNIZQNN-WEVVVXLNSA-N
    • SMILES: BrC1=CC=CC(/C=N/O)=C1
    • BRN: 2040559

Computed Properties

  • Exact Mass: 198.96328
  • Monoisotopic Mass: 198.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6A^2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.52
  • Melting Point: 73-76 °C(lit.)
  • Boiling Point: 266.7°Cat760mmHg
  • Flash Point: 115.1°C
  • Refractive Index: 1.581
  • PSA: 32.59
  • LogP: 2.25720
  • Solubility: Not determined

3-Bromobenzaldoxime Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi Xn
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

3-Bromobenzaldoxime Pricemore >>

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